Methyl 4-{4-[(3-fluorobenzyl)oxy]-3-methoxyphenyl}-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate

• Molecular Formula: C26H26FNO5
• Molecular Weight: 451.5 g/mol
• IUPAC Name: methyl 4-[4-[(3-fluorophenyl)methoxy]-3-methoxyphenyl]-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxylate
• InChI: InChI=1S/C26H26FNO5/c1-15-23(26(30)32-3)24(25-19(28-15)8-5-9-20(25)29)17-10-11-21(22(13-17)31-2)33-14-16-6-4-7-18(27)12-16/h4,6-7,10-13,24,28H,5,8-9,14H2,1-3H3
• InChI Key: CGDKOTRYESCLJH-UHFFFAOYSA-N
• SMILES: CC1=C(C(C2=C(N1)CCCC2=O)C3=CC(=C(C=C3)OCC4=CC(=CC=C4)F)OC)C(=O)OC

Description

Methyl 4-{4-[(3-fluorobenzyl)oxy]-3-methoxyphenyl}-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Methyl 4-{4-[(3-fluorobenzyl)oxy]-3-methoxyphenyl}-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate is not fully understood. However, studies have suggested that the compound may act by inhibiting certain enzymes or proteins that are involved in disease progression.
Biochemical and Physiological Effects:
Methyl 4-{4-[(3-fluorobenzyl)oxy]-3-methoxyphenyl}-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate has been shown to have various biochemical and physiological effects. Studies have suggested that the compound may have anti-inflammatory, antioxidant, and anti-tumor properties. Additionally, the compound has been shown to have neuroprotective effects and may have potential use in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using Methyl 4-{4-[(3-fluorobenzyl)oxy]-3-methoxyphenyl}-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate in lab experiments is its potential use as a therapeutic agent for various diseases. Additionally, the compound has been shown to have low toxicity and high solubility, making it a suitable candidate for further studies. However, one limitation of using the compound in lab experiments is its high cost, which may limit its use in large-scale studies.

Future Directions

There are several future directions for the study of Methyl 4-{4-[(3-fluorobenzyl)oxy]-3-methoxyphenyl}-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate. One direction is to further investigate the compound's mechanism of action and its potential use as a therapeutic agent for various diseases. Additionally, studies could focus on optimizing the synthesis method to increase the yield and reduce the cost of the compound. Furthermore, the compound could be further studied for its potential use in the development of new drugs and therapies.

Synthesis Methods

Methyl 4-{4-[(3-fluorobenzyl)oxy]-3-methoxyphenyl}-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate can be synthesized by a multi-step process. The synthesis involves the reaction of 3-fluorobenzyl alcohol with 3-methoxyphenylboronic acid in the presence of a palladium catalyst to form 3-fluorobenzyl 3-methoxyphenyl ether. This intermediate is then reacted with 2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-4-carboxylic acid in the presence of a coupling agent to form the final product.

Scientific Research Applications

Methyl 4-{4-[(3-fluorobenzyl)oxy]-3-methoxyphenyl}-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate has potential applications in various scientific research areas, including medicinal chemistry, drug discovery, and pharmacology. The compound has been studied for its potential use as a therapeutic agent for various diseases, including cancer and Alzheimer's disease.